
Molecular structure and weight of Tert-butyl (6-
fluoropyridin-3-yl)carbamate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
Tert-butyl (6-fluoropyridin-3-

yl)carbamate

Cat. No.: B070831 Get Quote

An In-Depth Technical Guide to Tert-butyl (6-
fluoropyridin-3-yl)carbamate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure,

physicochemical properties, synthesis, and potential applications of Tert-butyl (6-
fluoropyridin-3-yl)carbamate. This compound is a valuable building block in medicinal

chemistry, particularly in the development of kinase inhibitors and other therapeutic agents.

Core Molecular and Physical Properties
Tert-butyl (6-fluoropyridin-3-yl)carbamate, also known as N-Boc-5-amino-2-fluoropyridine, is

a solid substance at room temperature.[1][2] Its fundamental properties are summarized in the

table below.
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Property Value Reference

CAS Number 171178-41-9 [1][3]

Molecular Formula C₁₀H₁₃FN₂O₂ [1]

Molecular Weight 212.22 g/mol [4]

Physical Form Solid [1][2]

IUPAC Name
tert-butyl N-(6-fluoro-3-

pyridinyl)carbamate
[1]

Molecular Structure
The molecular structure of Tert-butyl (6-fluoropyridin-3-yl)carbamate consists of a pyridine

ring substituted with a fluorine atom at the 6-position and a tert-butoxycarbonyl (Boc) protected

amine group at the 3-position.

Start Materials:
5-amino-2-fluoropyridine
Di-tert-butyl dicarbonate

Base (e.g., Triethylamine)
Solvent (e.g., Dichloromethane)

Reaction:
Combine reactants in solvent.

Stir at room temperature.

Work-up:
Quench reaction.

Extract with organic solvent.
Wash with brine.

Purification:
Dry organic layer.

Concentrate under reduced pressure.
Purify by flash chromatography.

Final Product:
Tert-butyl (6-fluoropyridin-3-yl)carbamate

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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